N-[2-(4-methyl-1-piperazinyl)-2-oxoethyl]-2-nitro-4-(trifluoromethyl)aniline

• IUPAC Name: 1-(4-methylpiperazin-1-yl)-2-[2-nitro-4-(trifluoromethyl)anilino]ethanone
• InChI: InChI=1S/C14H17F3N4O3/c1-19-4-6-20(7-5-19)13(22)9-18-11-3-2-10(14(15,16)17)8-12(11)21(23)24/h2-3,8,18H,4-7,9H2,1H3
• InChI Key: IZDRIHHIVOELII-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)CNC2=C(C=C(C=C2)C(F)(F)F)[N+](=O)[O-]
• Molecular Formula: C14H17F3N4O3
• Molecular Weight: 346.30 g/mol

Description

N-[2-(4-methyl-1-piperazinyl)-2-oxoethyl]-2-nitro-4-(trifluoromethyl)aniline is a chemical compound that has gained significant attention in the field of scientific research. It is commonly referred to as MNTX and has been extensively studied for its potential applications in medicine and biotechnology. In

Mechanism of Action

MNTX is believed to act as a selective antagonist of the mu-opioid receptor (MOR) in the central nervous system. By blocking the activation of MOR, MNTX can reduce the analgesic effects of opioids without affecting other opioid-mediated effects such as respiratory depression and constipation.
Biochemical and physiological effects:
MNTX has been shown to reduce the analgesic effects of opioids without affecting other opioid-mediated effects such as respiratory depression and constipation. It has also been found to have anti-inflammatory properties and can reduce the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the advantages of using MNTX in lab experiments is its high selectivity and specificity for the mu-opioid receptor. This allows researchers to study the effects of opioids on pain without the confounding effects of other opioid-mediated effects. However, one limitation of using MNTX is its limited solubility in water, which can make it difficult to use in certain experimental settings.

Future Directions

There are several potential future directions for the study of MNTX. One area of interest is the development of more potent and selective MOR antagonists for the treatment of chronic pain. Another area of interest is the use of MNTX as a fluorescent probe for the detection of protein-protein interactions in living cells. Additionally, MNTX has shown promise as a potential therapeutic agent for cancer, and further research in this area is warranted.

Scientific Research Applications

MNTX has been extensively studied for its potential applications in medicine and biotechnology. It has been found to have analgesic properties and is being investigated as a potential treatment for chronic pain. MNTX has also been studied for its potential use as a fluorescent probe for the detection of protein-protein interactions and as a potential therapeutic agent for cancer.